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The quantification of Fexofenadine, a widely used second-generation antihistamine, is critical in
pharmaceutical quality control and clinical pharmacokinetic studies. A crucial aspect of the
validation for any analytical method is the determination of its linearity and range. Linearity
demonstrates that the analytical procedure's results are directly proportional to the
concentration of the analyte in the sample, while the range is the interval between the upper
and lower concentrations for which the method has been proven to be precise, accurate, and
linear.

This guide provides a comparative overview of various analytical methods used for
Fexofenadine quantification, with a focus on their established linearity and range, supported by
experimental data from published studies.

Data Presentation: Linearity and Range Comparison

The performance of an analytical method is fundamentally defined by its linear range. The
following table summarizes the linearity parameters for Fexofenadine quantification across
different analytical techniques and matrices. High-performance liquid chromatography (HPLC)
and liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods generally offer a
wider linear range and higher sensitivity, particularly for biological samples.
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] . . Correlation .
Analytical Method Linearity Range . Matrix
Coefficient (r or r?)
LC-MS/MS 0.025 - 100 ng/mL Not Specified Plasma[1]
0.02 - 10 pg/mL Not Specified Urine[1]
1-600 ng/mL r=0.9976 Human Plasmal2]
1-1000 ng/mL Not Specified Human Plasma[3]
0.625 - 300 ng/mL
R2>0.99 Human Plasmal4]

(ppb)

UPLC-MS/MS 1.0 - 500.0 ng/mL R2>0.99 Human Serum
Pharmaceutical
RP-HPLC 31.5 - 500 pg/mL r2=0.999
Dosage Form
Pharmaceutical
50 - 175 pg/mL r2=0.997
Dosage Form
Bulk and Solid
24 - 120 pg/mL R2=0.999
Dosage Form
Pharmaceutical
10 - 60 pg/mL r>0.999 ]
Preparations
20 - 60 pg/mL r>0.999 Bulk and Tablets
Coated Tablets and
5-15 pg/mL r>0.9999
Human Serum
1- 30 pg/mL (0.001- Active Pharmaceutical
r2=0.999
0.03 mg/mL) Substance
Pharmaceutical
HPLC-DAD 0.1 -50 pg/mL r=0.9996
Tablets
uv
10 - 60 pg/mL r2=0.999 Bulk and Tablet
Spectrophotometry
2 - 20 pg/mL R2>0.999 Not Specified
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Capsules and Coated

8 - 20 pg/mL r =0.9999
Tablets
2-18 pg/mL r=0.999 Not Specified
Bulk Drug and
1-14 pg/mL r =0.9998 )
Formulation
) Pharmaceutical
Spectrofluorimetry 0.02 - 1.5 pg/mL r2=0.9998

Formulations

Experimental Workflow for Linearity and Range
Determination

The following diagram illustrates a typical workflow for establishing the linearity and range of an
analytical method for Fexofenadine quantification, adhering to ICH guidelines. This process is

fundamental for method validation.
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Phase 1: Preparation

Prepare Fexofenadine
Standard Stock Solution
(e.g., 100 pg/mL)

y

Perform Serial Dilutions
to obtain at least 5
concentration levels

Phase 2:v Analysis

Analyze each concentration
level using the specified
analytical method (e.g., HPLC, LC-MS)

Record the analytical response
(e.g., Peak Area, Absorbance)

Phase 3: Evaluation

Construct Calibration Curve:
Plot Response vs. Concentration

(Perform Linear Regression Analysis)

Evaluate Linearity:
- Correlation Coefficient (r or r?)
- Y-intercept
- Slope of the regression line

'

Determine Range:
Interval providing acceptable
linearity, accuracy, and precision
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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